Cas no 697737-74-9 (9-(Methoxymethyl)-9H-fluorene-9-methanol)

• Product Name: 9-(Methoxymethyl)-9H-fluorene-9-methanol
• CAS No: 697737-74-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 826607
• PubChem ID: 22639103
• Update Time: 2025-10-22

9-(Methoxymethyl)-9H-fluorene-9-methanol Chemical and Physical Properties

Names and Identifiers

• 9-(Methoxymethyl)-9H-fluorene-9-methanol
• (9-(methoxymethyl)-9H-fluoren-9-yl)methanol
• [9-(methoxymethyl)fluoren-9-yl]methanol
• 9H-Fluorene-9-methanol, 9-(methoxymethyl)-
• [9-(methoxymethyl)-9H-fluoren-9-yl]methanol
• SCHEMBL2893888
• DTXSID70627208
• 9-methoxymethyl-9-hydroxymethyl-fluorene
• 697737-74-9
• A866754
• AKOS015919560
• DCEGTWHQTPNCIY-UHFFFAOYSA-N
• 9H-Fluorene-9-methanol,9-(methoxymethyl)-

• MDL： MFCD20257787
• Inchi： 1S/C16H16O2/c1-18-11-16(10-17)14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,17H,10-11H2,1H3
• InChI Key： DCEGTWHQTPNCIY-UHFFFAOYSA-N
• SMILES： O(C)CC1(CO)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9-(Methoxymethyl)-9H-fluorene-9-methanol

Introduction to 9-(Methoxymethyl)-9H-fluorene-9-methanol (CAS No. 697737-74-9)

9-(Methoxymethyl)-9H-fluorene-9-methanol, identified by its Chemical Abstracts Service (CAS) number 697737-74-9, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a fluorene core substituted with a methoxymethyl group and a hydroxymethyl moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The fluorene scaffold is a well-studied aromatic system known for its rigidity, fluorescence properties, and resistance to chemical degradation. These characteristics make fluorene derivatives attractive for applications in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and photovoltaic devices. The introduction of an electron-withdrawing methoxymethyl group at the 9-position of the fluorene ring enhances the compound's solubility in polar solvents while maintaining its electronic stability. This modification also creates a reactive site for further functionalization, enabling the synthesis of more complex molecules.

The hydroxymethyl group at the 9-position further contributes to the compound's versatility, allowing for conjugation with other functional groups through oxidation or reduction reactions. This feature is particularly useful in pharmaceutical applications, where bioconjugation strategies are employed to enhance drug delivery systems or to create prodrugs with improved pharmacokinetic profiles. The combination of these structural elements makes 9-(Methoxymethyl)-9H-fluorene-9-methanol a promising candidate for developing novel therapeutics and materials.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxymethyl group with high selectivity and yield. These techniques align with the growing demand for sustainable and cost-effective synthetic routes in the pharmaceutical industry. Additionally, green chemistry principles have been integrated into the synthesis of fluorene derivatives, minimizing waste generation and reducing reliance on hazardous reagents.

In the realm of pharmaceutical research, 9-(Methoxymethyl)-9H-fluorene-9-methanol has been explored as a precursor for several bioactive molecules. Its rigid aromatic core serves as an excellent pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. For example, researchers have investigated its potential as a scaffold for kinase inhibitors, leveraging its ability to mimic natural substrates and disrupt aberrant signaling pathways associated with diseases like cancer. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory activity against specific kinases while maintaining low toxicity profiles.

The fluorescence properties of fluorene derivatives have also been harnessed for diagnostic applications. The inherent photophysical characteristics of fluorene-based compounds make them ideal candidates for use in fluorescent probes and imaging agents. By incorporating functional groups that enhance binding affinity to biological targets, researchers can develop highly sensitive detection methods for diseases such as cancer or neurodegenerative disorders. The methoxymethyl and hydroxymethyl groups provide additional handles for chemical modification, allowing for fine-tuning of emission wavelengths and brightness.

Materials science has similarly benefited from the unique properties of 9-(Methoxymethyl)-9H-fluorene-9-methanol. Its thermal stability and resistance to environmental degradation make it suitable for use in high-performance polymers and coatings. These materials find applications in aerospace, automotive, and electronics industries, where durability under extreme conditions is paramount. Furthermore, the compound's ability to form stable aggregates has been exploited in the development of organic semiconductors, contributing to advancements in flexible electronics and optoelectronic devices.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability compared to their non-fluorinated counterparts. This property is particularly advantageous in drug development, where fluorine atoms can improve bioavailability by reducing rapid clearance from the body. The methoxymethyl group further enhances metabolic stability by preventing unwanted side reactions such as dealkylation or oxidation at sensitive positions on the fluorene core.

Future research directions may focus on expanding the synthetic toolkit available for modifying fluorene derivatives like 9-(Methoxymethyl)-9H-fluorene-9-methanol. Advances in flow chemistry and continuous manufacturing could enable more efficient production processes, reducing costs and improving scalability. Additionally, computational modeling techniques are being increasingly employed to predict structural modifications that could enhance biological activity or material performance.

In conclusion, 9-(Methoxymethyl)-9H-fluorene-9-methanol (CAS No. 697737-74-9) is a multifaceted compound with significant potential across multiple disciplines including pharmaceuticals, diagnostics, and materials science. Its unique structural features—comprising an electron-deficient fluorene core substituted with an electron-donating methoxymethyl group and a hydroxymethyl moiety—make it a versatile intermediate for further functionalization. As synthetic methodologies continue to evolve and our understanding of its applications deepens, this compound is poised to play an increasingly important role in advancing scientific innovation.